Cas no 3394-05-6 ((3-hydroxyphenyl)thiourea)
(3-Hydroxyphenyl)thiourea is a thiourea derivative characterized by the presence of a hydroxyl group at the meta position of the phenyl ring. This compound is of interest in organic synthesis and coordination chemistry due to its ability to act as a versatile ligand, forming stable complexes with transition metals. The hydroxyl group enhances its solubility in polar solvents and provides a site for further functionalization. Its thiourea moiety offers strong chelating properties, making it useful in catalytic applications and metal ion detection. The compound’s structural features also lend potential utility in pharmaceutical and agrochemical research as a building block for bioactive molecules.
(3-hydroxyphenyl)thiourea structure
Product Name:(3-hydroxyphenyl)thiourea
CAS No:3394-05-6
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD00022167
CID:84730
PubChem ID:2759330
Update Time:2025-10-29
(3-hydroxyphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxyphenylthiourea
- 1-(3-Hydroxyphenyl)-2-thiourea
- F3143-0002
- N-(3-Hydroxyphenyl)thiourea
- m-Hydroxyphenylthiourea
- 3-Hydroxyphenylthiourea; 3-Thioureidophenol; NSC 165665
- Thiourea, (3-hydroxyphenyl)-
- SCHEMBL1884582
- SMR000528691
- 3-Hydroxy-phenylthioharnstoff
- BHJYKFUCQNISJA-UHFFFAOYSA-N
- HMS2885M08
- 1-(3-hydroxyphenyl)thiourea
- AKOS001268930
- VU0510634-1
- MLS000756348
- Z199466960
- D85857
- MS-11543
- 1-(m-Hydroxyphenyl)-2-thiourea
- NSC165665
- A912363
- MFCD00022167
- CHEMBL1529908
- NSC-165665
- EN300-832830
- (3-hydroxyphenyl)thiourea
- DTXSID10374744
- FT-0615857
- 3394-05-6
- STL294820
- DB-018517
-
- MDL： MFCD00022167
- Inchi： 1S/C7H8N2OS/c8-7(11)9-5-2-1-3-6(10)4-5/h1-4,10H,(H3,8,9,11)
- InChI Key： BHJYKFUCQNISJA-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC=C(C=1)O
- BRN： 2090372
Computed Properties
- Exact Mass: 168.03600
- Monoisotopic Mass: 168.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 90.4A^2
Experimental Properties
- Density: 1.45
- Melting Point: 178-180°C
- Boiling Point: 338.6°Cat760mmHg
- Flash Point: 158.6°C
- Refractive Index: 1.777
- PSA: 90.37000
- LogP: 1.82100
(3-hydroxyphenyl)thiourea Security Information
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 22
- Safety Instruction： S22-S36/37
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22
(3-hydroxyphenyl)thiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-hydroxyphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018732-1g |
1-(3-Hydroxyphenyl)-2-thiourea |
3394-05-6 | 97 | 1g |
￡38.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L09975-2g |
N-(3-Hydroxyphenyl)thiourea, 97% |
3394-05-6 | 97% | 2g |
￥1867.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L09975-10g |
N-(3-Hydroxyphenyl)thiourea, 97% |
3394-05-6 | 97% | 10g |
￥7919.00 | 2023-02-25 | |
| Fluorochem | 018732-10g |
1-(3-Hydroxyphenyl)-2-thiourea |
3394-05-6 | 97 | 10g |
￡133.00 | 2022-03-01 | |
| Fluorochem | 018732-50g |
1-(3-Hydroxyphenyl)-2-thiourea |
3394-05-6 | 97 | 50g |
￡538.00 | 2022-03-01 | |
| TRC | H538605-10mg |
3-Hydroxyphenylthiourea |
3394-05-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H538605-50mg |
3-Hydroxyphenylthiourea |
3394-05-6 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H538605-100mg |
3-Hydroxyphenylthiourea |
3394-05-6 | 100mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB150843-10 g |
1-(3-Hydroxyphenyl)-2-thiourea; 97% |
3394-05-6 | 10 g |
€255.60 | 2023-07-20 | ||
| abcr | AB150843-50 g |
1-(3-Hydroxyphenyl)-2-thiourea; 97% |
3394-05-6 | 50 g |
€867.60 | 2023-07-20 |
(3-hydroxyphenyl)thiourea Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3394-05-6)(3-hydroxyphenyl)thiourea
Order Number:A912363
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:44
Price ($):168.0
Email:sales@amadischem.com
(3-hydroxyphenyl)thiourea Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3394-05-6 ((3-hydroxyphenyl)thiourea) Related Products
- 1520-26-9(1-(2-Hydroxyphenyl)thiourea)
- 75832-30-3(Thiourea, (hydroxyphenyl)-)
- 54767-03-2(Thiourea, N'-(3-hydroxyphenyl)-N,N-dimethyl-)
- 5442-42-2(Thiourea,N,N'-bis(2-hydroxyphenyl)-)
- 65069-52-5(1-(3,4-dimethoxyphenyl)thiourea)
- 1520-27-0(1-(4-Hydroxyphenyl)thiourea)
- 2293-07-4((4-methoxyphenyl)thiourea)
- 37014-08-7(1-(3-Methoxyphenyl)-2-thiourea)
- 17073-35-7(3-(3-Hydroxyphenyl)-1-phenylthiourea)
- 31090-81-0(Thiourea,N-(3-methoxyphenyl)-N'-phenyl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3394-05-6)(3-hydroxyphenyl)thiourea
Purity:99%
Quantity:5g
Price ($):168.0